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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125

For: Researchers, Scientists, and Drug Development Professionals Disclaimer: This document
summarizes the currently available public information on Azetidine-3-thiol hydrochloride and
related compounds. Specific experimental data on the mechanism of action for this particular
compound is limited. The information presented herein is intended for research and
informational purposes.

Executive Summary

Azetidine-3-thiol hydrochloride is a heterocyclic organic compound recognized primarily as a
versatile building block in synthetic and medicinal chemistry.[1][2] While extensive research
detailing a specific mechanism of action for Azetidine-3-thiol hydrochloride is not currently
available in the public domain, its structural features—namely the strained four-membered
azetidine ring and the nucleophilic thiol group—suggest potential for significant biological
activity.[1][3] The broader class of azetidine-containing molecules has been shown to exhibit a
wide range of pharmacological effects, including antimicrobial, antioxidant, and enzyme-
inhibiting properties.[4][5] This guide consolidates the available information on related azetidine
derivatives to hypothesize potential mechanisms and outlines general experimental
approaches for its characterization.

Chemical Identity and Properties

Azetidine-3-thiol hydrochloride is a water-soluble salt form of azetidine-3-thiol, which
enhances its stability.[1] The presence of a thiol (-SH) group is a key chemical feature, making
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it a potential nucleophile and a candidate for engaging in redox reactions within a biological
system.[1][4]

Property Value

Molecular Formula CsHsCINS

Molecular Weight 125.61 g/mol

CAS Number 179337-60-1

Key Structural Features Azetidine ring, Thiol (-SH) group

o Building block for chemical synthesis,
Known Applications ) )
particularly for protein degraders.[2][6]

Postulated Mechanisms of Action Based on the
Azetidine Scaffold

Although a definitive pathway has not been elucidated for Azetidine-3-thiol hydrochloride,
the activities of structurally related compounds provide a foundation for hypothesizing its
potential biological roles.

Enzyme Inhibition

The strained azetidine ring and the reactive thiol group are pharmacophores that could interact
with enzyme active sites.[3] The thiol group can act as a nucleophile, potentially forming
covalent bonds with electrophilic residues (like cysteine or serine) in an enzyme's active site,
leading to irreversible inhibition. Preliminary studies on a related compound, 1-(4,5-
Dihydrothiazol-2-yl)azetidine-3-thiol hydrochloride, suggest potential for enzyme inhibition.[4]

Antimicrobial Activity

Derivatives of azetidinone (a related carbonyl-containing structure) are the basis for 3-lactam
antibiotics, which inhibit bacterial cell wall synthesis.[7][8][9] While Azetidine-3-thiol
hydrochloride is not a -lactam, the azetidine motif itself is found in various compounds with
documented antibacterial effects.[5][10] The mechanism could involve interference with
essential bacterial enzymes or disruption of the cell membrane.
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Antioxidant Properties

The thiol group (-SH) is a well-known scavenger of reactive oxygen species (ROS).[1][4]
Azetidine-3-thiol hydrochloride could therefore exert antioxidant effects by directly
neutralizing free radicals or by participating in cellular antioxidant pathways, potentially
protecting cells from oxidative stress.[4]

Potential Signhaling Pathway Involvement

Based on the general anti-inflammatory and anticancer activities reported for some azetidine
derivatives, Azetidine-3-thiol hydrochloride could hypothetically modulate key cellular
signaling pathways.[5][7] The diagram below represents a hypothetical signaling cascade that a
novel enzyme inhibitor might target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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